3-Methoxythiophene-2-carbaldehyde
Cat. No. B112520
Key on ui cas rn:
35134-07-7
M. Wt: 142.18 g/mol
InChI Key: KGJDTMQUUPIAEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:15][N:16]([CH:17]=[O:18])[CH3:19].[CH3:1][O:2][c:3]1[cH:4][s:5][cH:6][cH:7]1.[Na+:14].[OH-:13].[P:8]([Cl:9])([Cl:10])([Cl:11])=[O:12]>>[CH3:1][O:2][c:3]1[c:4]([CH:17]=[O:18])[s:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccsc1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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COc1ccsc1C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
